Cas no 2228130-53-6 (tert-butyl N-(6-amino-5-hydroxy-2-methylhexan-3-yl)carbamate)

• Product Name: tert-butyl N-(6-amino-5-hydroxy-2-methylhexan-3-yl)carbamate
• CAS No: 2228130-53-6
• MF: C₁₂H₂₆N₂O₃
• MW: 246.346443653107
• CID: 5760850
• PubChem ID: 165752210
• Update Time: 2025-05-25

tert-butyl N-(6-amino-5-hydroxy-2-methylhexan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(6-amino-5-hydroxy-2-methylhexan-3-yl)carbamate
• 2228130-53-6
• EN300-1873183

• Inchi： 1S/C12H26N2O3/c1-8(2)10(6-9(15)7-13)14-11(16)17-12(3,4)5/h8-10,15H,6-7,13H2,1-5H3,(H,14,16)
• InChI Key： BKMTZZBBGJFORV-UHFFFAOYSA-N
• SMILES： OC(CN)CC(C(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 246.19434270g/mol
• Monoisotopic Mass: 246.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-(6-amino-5-hydroxy-2-methylhexan-3-yl)carbamate

Comprehensive Overview of tert-butyl N-(6-amino-5-hydroxy-2-methylhexan-3-yl)carbamate (CAS No. 2228130-53-6)

The compound tert-butyl N-(6-amino-5-hydroxy-2-methylhexan-3-yl)carbamate, identified by its CAS number 2228130-53-6, is a specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. This carbamate derivative features a unique combination of functional groups, including an amino group, a hydroxyl group, and a tert-butyl protecting group, making it a versatile intermediate in medicinal chemistry. Its structural complexity and reactivity have drawn attention from researchers exploring novel drug candidates and bioactive molecules.

In recent years, the demand for high-purity synthetic intermediates like tert-butyl N-(6-amino-5-hydroxy-2-methylhexan-3-yl)carbamate has surged, driven by advancements in peptide-based therapeutics and small-molecule drug discovery. Search trends indicate growing interest in keywords such as "carbamate protecting group strategies", "amino alcohol synthesis", and "CAS 2228130-53-6 applications", reflecting its relevance in modern organic synthesis. The compound’s ability to serve as a building block for chiral molecules aligns with the pharmaceutical industry’s focus on enantioselective synthesis.

From a synthetic perspective, tert-butyl N-(6-amino-5-hydroxy-2-methylhexan-3-yl)carbamate exemplifies the strategic use of N-Boc (tert-butoxycarbonyl) protection, a widely adopted method in peptide chemistry. Researchers frequently search for "Boc deprotection conditions" or "stable carbamate derivatives", highlighting the need for robust protocols to handle such compounds. The presence of both amino and hydroxy functionalities in its structure further enables selective modifications, catering to the design of targeted drug delivery systems and bioconjugates.

The compound’s role extends to structure-activity relationship (SAR) studies, where its scaffold aids in optimizing pharmacokinetic properties. Online queries like "hydroxy- and amino-functionalized intermediates" or "CAS 2228130-53-6 solubility data" underscore its practical utility in drug formulation. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) makes it valuable for developing therapeutic peptides, a rapidly growing sector in biologics.

Quality control and analytical characterization of tert-butyl N-(6-amino-5-hydroxy-2-methylhexan-3-yl)carbamate are critical, as evidenced by searches for "HPLC purity methods for carbamates" and "CAS 2228130-53-6 NMR spectra". The compound’s stability under various pH conditions and storage temperatures is another focal point, particularly for industrial-scale applications. Regulatory compliance, such as ICH guidelines for impurities, further emphasizes the need for stringent synthesis protocols.

Emerging trends in green chemistry have also influenced the synthesis of such intermediates, with researchers exploring catalytic methods to reduce waste. Searches for "sustainable carbamate synthesis" or "solvent-free Boc protection" align with this shift. The compound’s potential in biodegradable polymers and covalent organic frameworks (COFs) further broadens its applicability beyond pharmaceuticals.

In conclusion, tert-butyl N-(6-amino-5-hydroxy-2-methylhexan-3-yl)carbamate (CAS 2228130-53-6) represents a multifaceted tool in synthetic and medicinal chemistry. Its alignment with drug discovery trends, peptide engineering, and green synthesis methodologies ensures its continued relevance. As search queries evolve to include "novel carbamate applications" and "chiral intermediate suppliers", this compound remains at the forefront of innovative research.